Cas no 1251623-64-9 (1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251623-64-9
• MF: C₂₅H₂₁ClN₄O₂
• MW: 444.912844419479
• CID: 6007497
• PubChem ID: 49669094
• Update Time: 2025-06-07

1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide
• 1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]-N-(2-methylphenyl)imidazole-4-carboxamide
• 1251623-64-9
• AKOS024486220
• 1-{[4-(4-chlorobenzamido)phenyl]methyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide
• 1-(4-(4-chlorobenzamido)benzyl)-N-(o-tolyl)-1H-imidazole-4-carboxamide
• F3407-3436

• Inchi： 1S/C25H21ClN4O2/c1-17-4-2-3-5-22(17)29-25(32)23-15-30(16-27-23)14-18-6-12-21(13-7-18)28-24(31)19-8-10-20(26)11-9-19/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChI Key： AQGDFTDRKYLERH-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=C(Cl)C=C3)C=C2)C=C(C(NC2=CC=CC=C2C)=O)N=1

Computed Properties

• Exact Mass: 444.1353036g/mol
• Monoisotopic Mass: 444.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide

1-{4-(4-Chlorobenzamido)phenylmethyl}-N-(2-Methylphenyl)-1H-Imidazole-4-Carboxamide (CAS No. 1251623-64-9): A Comprehensive Overview

1-{4-(4-Chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251623-64-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and benzamide, and it exhibits a unique structure that contributes to its potential therapeutic applications.

The chemical structure of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide is characterized by a central imidazole ring linked to a substituted benzamide moiety. The presence of the chloro and methyl groups adds to the compound's complexity and influences its biological activity. The imidazole ring, known for its role in various biological processes, provides a platform for interactions with biological targets, while the benzamide moiety contributes to the compound's overall stability and solubility.

Recent studies have explored the pharmacological properties of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide. One notable area of research has been its potential as an antifungal agent. Imidazole derivatives are well-known for their antifungal properties, and this compound has shown promising results in inhibiting the growth of various fungal species. In vitro studies have demonstrated that it effectively targets fungal cell membranes, disrupting their integrity and leading to cell death.

In addition to its antifungal activity, 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide has also been investigated for its potential as an anticancer agent. Research has shown that it can induce apoptosis in cancer cells by interacting with specific cellular targets. The compound's ability to modulate key signaling pathways involved in cell proliferation and survival makes it a promising candidate for further development in cancer therapy.

The synthesis of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide involves a series of well-defined chemical reactions. The process typically begins with the preparation of the imidazole core, followed by the introduction of the benzamide moiety through a coupling reaction. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize the yield and purity of the final product, making it suitable for both laboratory studies and potential clinical applications.

To further understand the biological activity of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide, several in vitro and in vivo models have been employed. In vitro assays have provided insights into its mechanism of action, while animal models have helped assess its efficacy and safety profile. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development.

The potential applications of 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide extend beyond antifungal and anticancer therapies. Researchers are also exploring its use in other areas, such as neurodegenerative diseases and inflammatory conditions. The compound's ability to modulate specific biological pathways suggests that it may have broader therapeutic potential.

In conclusion, 1-{4-(4-chlorobenzamido)phenylmethyl}-N-(2-methylphenyl)-1H-imidazole-4-carboxamide (CAS No. 1251623-64-9) is a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for advancing medical treatments.